Cas no 1211538-92-9 (tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate
• CAS No: 1211538-92-9
• MF: C₁₄H₂₀BrN₃O₂
• MW: 342.231502532959
• CID: 4578019
• Update Time: 2025-06-08

tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-6-4-10(5-7-18)12-16-8-11(15)9-17-12/h8-10H,4-7H2,1-3H3
• InChI Key： UIDYGYFDXWZJPC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=NC=C(Br)C=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS 1211538-92-9)

tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS 1211538-92-9) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core with a bromine substituent and a piperidine ring protected by a tert-butyloxycarbonyl (Boc) group, makes it a versatile intermediate in organic synthesis. Researchers frequently search for "Boc-protected piperidine derivatives" or "5-bromopyrimidine building blocks," reflecting its significance in drug discovery pipelines.

The compound's CAS number 1211538-92-9 serves as a critical identifier in chemical databases, often linked to queries about "cross-coupling reactions" or "Suzuki-Miyaura coupling precursors." Its bromine atom at the 5-position enables pivotal transformations, aligning with trends in fragment-based drug design (FBDD) and late-stage functionalization strategies. Recent publications highlight its role in developing kinase inhibitors, addressing the growing demand for targeted cancer therapies—a hot topic in medicinal chemistry forums.

From a synthetic perspective, the Boc group in tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate offers orthogonal protection, a feature frequently discussed in "protecting group strategies" searches. The compound's stability under basic conditions makes it ideal for high-throughput screening (HTS) libraries, a trending subject in AI-driven drug discovery platforms. Analytical data (e.g., HPLC purity >98% and NMR spectral consistency) are commonly requested parameters, underscoring its reliability for structure-activity relationship (SAR) studies.

Environmental and regulatory aspects of CAS 1211538-92-9 are also gaining attention. While not classified as hazardous, its handling follows green chemistry principles—a top search term among sustainable chemistry advocates. The compound's logP and solubility profiles are frequently analyzed, reflecting industry focus on Lipinski's Rule of Five compliance for drug candidates. These characteristics position it as a preferred choice for central nervous system (CNS) drug research, another high-interest area.

In material science applications, the piperidine-pyrimidine scaffold of this compound shows potential in organic electronic materials, correlating with rising searches for "small molecule semiconductors." Its crystalline properties (melting point 112-114°C) and X-ray diffraction data are often cited in patents, particularly for optoelectronic device innovations. This dual applicability in pharma and materials science enhances its commercial relevance.

Supply chain dynamics for tert-butyl 4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate reflect broader trends in fine chemical distribution. Queries about "custom synthesis scaling" or "GMP-grade availability" indicate shifting industry priorities toward contract manufacturing solutions. Storage recommendations (2-8°C under inert atmosphere) and shelf-life studies are equally critical data points for procurement specialists.

Emerging applications in proteolysis targeting chimera (PROTAC) development further elevate the compound's profile. Its ability to serve as a linker component in E3 ligase binders aligns with groundbreaking research in targeted protein degradation—a field dominating recent ACS conference discussions. This positions CAS 1211538-92-9 at the forefront of next-generation therapeutic modalities.